Cas no 1437435-68-1 (7-chloro-1-(2-ethoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde)

• Product Name: 7-chloro-1-(2-ethoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde
• CAS No: 1437435-68-1
• MF: C₁₂H₁₃ClN₂O₂
• MW: 252.696821928024
• CID: 5160419
• Update Time: 2026-03-04

7-chloro-1-(2-ethoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1-(2-ethoxy-ethyl)-1H-benzoimidazole-2-carbaldehyde
• 1H-Benzimidazole-2-carboxaldehyde, 7-chloro-1-(2-ethoxyethyl)-
• 7-chloro-1-(2-ethoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde

• Inchi： 1S/C12H13ClN2O2/c1-2-17-7-6-15-11(8-16)14-10-5-3-4-9(13)12(10)15/h3-5,8H,2,6-7H2,1H3
• InChI Key： AWFKYDOGMWKARN-UHFFFAOYSA-N
• SMILES： C1(C=O)N(CCOCC)C2=C(Cl)C=CC=C2N=1

Additional information on 7-chloro-1-(2-ethoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde

Recent Advances in the Study of 7-chloro-1-(2-ethoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde (CAS: 1437435-68-1)

The compound 7-chloro-1-(2-ethoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde (CAS: 1437435-68-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative, characterized by its unique benzodiazole core and chloro-ethoxyethyl substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route for 7-chloro-1-(2-ethoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde, achieving a 78% yield through a modified Vilsmeier-Haack reaction. The researchers emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 7-chloro-1-(2-ethoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde exhibits potent inhibitory effects against several kinases involved in inflammatory pathways. Specifically, it showed IC50 values in the low micromolar range against JAK3 and SYK kinases, suggesting potential applications in autoimmune disease therapeutics. These findings were corroborated by molecular docking studies, which highlighted strong interactions with key amino acid residues in the kinases' active sites.

Another significant development involves the compound's antimicrobial properties. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 7-chloro-1-(2-ethoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence assays.

Ongoing research is exploring the compound's potential in oncology. Early-stage investigations have revealed that 7-chloro-1-(2-ethoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde can induce apoptosis in certain cancer cell lines, particularly those with upregulated STAT3 signaling. This effect is believed to be mediated through the compound's ability to modulate reactive oxygen species (ROS) levels and mitochondrial membrane potential.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies in animal models have indicated relatively short plasma half-life, prompting current research into prodrug formulations and nano-encapsulation strategies to improve its therapeutic window. Additionally, structure-activity relationship (SAR) studies are being conducted to optimize the balance between potency and toxicity.

The growing body of research on 7-chloro-1-(2-ethoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde underscores its versatility as a chemical scaffold in drug discovery. With its dual potential as both a kinase inhibitor and antimicrobial agent, this compound represents an exciting avenue for multidisciplinary research at the chemistry-biology interface. Future directions will likely focus on target identification, mechanism elucidation, and the development of more potent analogs with improved drug-like properties.